N-(2,6-diethylphenyl)-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-(2,6-diethylphenyl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C19H23NOS/c1-4-15-7-6-8-16(5-2)19(15)20-18(21)13-22-17-11-9-14(3)10-12-17/h6-12H,4-5,13H2,1-3H3,(H,20,21)
• InChI Key: XBPDVGQZVZKMFP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)CSC2=CC=C(C=C2)C
• Molecular Formula: C19H23NOS
• Molecular Weight: 313.5 g/mol

Description

N-(2,6-diethylphenyl)-2-[(4-methylphenyl)thio]acetamide, also known as DMDD, is a chemical compound that has been extensively studied for its potential use in scientific research. DMDD is a member of the thioacetamide family, which has been shown to have a range of biological activities, including anti-inflammatory, antioxidant, and antitumor effects. In

Mechanism of Action

N-(2,6-diethylphenyl)-2-[(4-methylphenyl)thio]acetamide's mechanism of action is thought to involve the inhibition of the NF-kappaB pathway, which is a key regulator of inflammation and cell survival. N-(2,6-diethylphenyl)-2-[(4-methylphenyl)thio]acetamide has also been shown to induce apoptosis in cancer cells, which may contribute to its antitumor effects.
Biochemical and Physiological Effects:
N-(2,6-diethylphenyl)-2-[(4-methylphenyl)thio]acetamide has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and antitumor effects. N-(2,6-diethylphenyl)-2-[(4-methylphenyl)thio]acetamide has also been shown to induce apoptosis in cancer cells, which may contribute to its antitumor effects.

Advantages and Limitations for Lab Experiments

N-(2,6-diethylphenyl)-2-[(4-methylphenyl)thio]acetamide has several advantages for use in lab experiments, including its low toxicity and high solubility in water. However, N-(2,6-diethylphenyl)-2-[(4-methylphenyl)thio]acetamide's relatively high cost and limited availability may limit its use in some experiments.

Future Directions

There are several future directions for the study of N-(2,6-diethylphenyl)-2-[(4-methylphenyl)thio]acetamide, including further exploration of its mechanism of action, identification of potential therapeutic targets, and development of new synthetic methods for N-(2,6-diethylphenyl)-2-[(4-methylphenyl)thio]acetamide. Additionally, there is a need for further studies to evaluate the safety and efficacy of N-(2,6-diethylphenyl)-2-[(4-methylphenyl)thio]acetamide in preclinical and clinical settings.

Synthesis Methods

N-(2,6-diethylphenyl)-2-[(4-methylphenyl)thio]acetamide can be synthesized through a multi-step process involving the reaction of 2,6-diethylphenylamine with a variety of reagents, including carbon disulfide, sodium hydroxide, and methyl iodide. The resulting compound can then be further modified through thioetherification to produce N-(2,6-diethylphenyl)-2-[(4-methylphenyl)thio]acetamide.

Scientific Research Applications

N-(2,6-diethylphenyl)-2-[(4-methylphenyl)thio]acetamide has been studied for its potential use in a range of scientific applications, including as an antioxidant, anti-inflammatory, and antitumor agent. N-(2,6-diethylphenyl)-2-[(4-methylphenyl)thio]acetamide has been shown to have a range of biological activities, including inhibition of the NF-kappaB pathway, induction of apoptosis, and suppression of tumor growth in vitro and in vivo.